(2Z)-6-(3,4-dimethoxybenzyl)-2-(1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Specification

• Molecular Formula: C29H30N4O5S
• Molecular Weight: 546.6 g/mol
• IUPAC Name: (2Z)-6-[(3,4-dimethoxyphenyl)methyl]-2-(1-heptyl-2-oxoindol-3-ylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• Standard InChI: InChI=1S/C29H30N4O5S/c1-4-5-6-7-10-15-32-21-12-9-8-11-19(21)24(27(32)35)25-28(36)33-29(39-25)30-26(34)20(31-33)16-18-13-14-22(37-2)23(17-18)38-3/h8-9,11-14,17H,4-7,10,15-16H2,1-3H3/b25-24-
• Standard InChI Key: NEBLEGKIRLEJOO-IZHYLOQSSA-N
• Isomeric SMILES: CCCCCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(=NC(=O)C(=N4)CC5=CC(=C(C=C5)OC)OC)S3)/C1=O
• Canonical SMILES: CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=O)C(=N4)CC5=CC(=C(C=C5)OC)OC)S3)C1=O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three distinct moieties:

• A thiazolo[3,2-b]triazine-3,7(2H)-dione core, which forms the central heterocyclic framework.

• A 3,4-dimethoxybenzyl group attached at position 6 of the triazine ring.

• A 1-heptyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene substituent at position 2, featuring a seven-carbon alkyl chain (heptyl group) and an oxoindole fragment.

The Z-configuration (E/Z isomerism) at the C2 position is critical for maintaining the planar geometry required for potential biological interactions.

Physicochemical Data

Property	Value
Molecular Formula	C₂₉H₃₀N₄O₅S
Molecular Weight	546.6 g/mol
IUPAC Name	(2Z)-6-[(3,4-Dimethoxyphenyl)methyl]-2-(1-heptyl-2-oxoindol-3-ylidene)-[1,thiazolo[3,2-b]triazine-3,7-dione
Canonical SMILES	CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=O)C(=N4)CC5=CC(=C(C=C5)OC)OC)S3)/C1=O
Topological Polar Surface Area	134 Ų

The presence of methoxy groups enhances lipid solubility, while the heptyl chain may influence membrane permeability.

Synthesis and Characterization

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically proceeding as follows:

• Core Formation: Condensation of thiourea derivatives with triazine precursors under acidic conditions to construct the thiazolo-triazine scaffold.

• Substituent Introduction:

  • 3,4-Dimethoxybenzyl Group: Introduced via nucleophilic substitution or Friedel-Crafts alkylation at position 6.

  • 1-Heptyl-2-oxoindol-3-ylidene Moiety: Synthesized through Knoevenagel condensation between 1-heptyl-2-oxindole and the triazine-thiazole intermediate.

Key Reaction Conditions:

• Solvents: Polar aprotic solvents (e.g., DMF, DMSO) to enhance intermediate solubility.

• Catalysts: Lewis acids (e.g., AlCl₃) for electrophilic substitutions.

• Temperature: 80–120°C for cyclization steps.

Purification and Analysis

• Chromatography: Column chromatography (silica gel, ethyl acetate/hexane eluent) isolates the target compound.

• Spectroscopic Characterization:

  • ¹H/¹³C NMR: Confirms substituent integration and stereochemistry.

  • IR Spectroscopy: Identifies carbonyl (C=O, ~1700 cm⁻¹) and thiazole ring vibrations (~1600 cm⁻¹).

Biological Activities and Mechanistic Hypotheses

Putative Mechanism of Action

The compound’s planar structure and electron-deficient triazine core may facilitate intercalation into DNA or competitive binding at enzyme active sites. The heptyl chain could enhance cellular uptake via lipid bilayer interaction, while methoxy groups contribute to target affinity through hydrophobic interactions.

Comparative Analysis with Structural Analogs

Compound Feature	Target Compound	Analog (Source 2)
Alkyl Chain	Heptyl	Allyl
Aromatic Substituent	3,4-Dimethoxybenzyl	Phenyl
Biological Activity	Hypothesized anticancer/antimicrobial	Reported kinase inhibition

The substitution of heptyl for allyl and dimethoxybenzyl for phenyl likely alters bioavailability and target specificity, underscoring the importance of side-chain engineering.

Challenges and Future Directions

• Synthetic Optimization: Improving yield (currently unquantified in available data) through catalyst screening or microwave-assisted synthesis.

• In Vitro Profiling: Prioritizing cytotoxicity assays against cancer cell lines (e.g., MCF-7, HeLa) and antimicrobial screens (e.g., S. aureus, E. coli).

• ADME Studies: Computational prediction of absorption, distribution, metabolism, and excretion using tools like SwissADME.